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Compound of Interest

Compound Name: 2-Propylaniline

Cat. No.: B158001 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the safe disposal of 2-propylaniline,

aligning with best practices in laboratory safety and chemical handling.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all relevant personnel are familiar with

the safety data sheet (SDS) for 2-propylaniline. Always handle this chemical in a well-

ventilated area and wear appropriate personal protective equipment (PPE), including gloves,

eye protection, and a lab coat.[1] In case of accidental release, do not allow the product to

enter drains.[1] Spills should be absorbed with an inert material and collected for disposal as

hazardous waste.[1]

Quantitative Data Summary
The following table summarizes key safety and disposal information for 2-propylaniline.
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Parameter Value Source

Flash Point 103 °C / 217.4 °F [2]

Boiling Point
224 - 226 °C / 435.2 - 438.8 °F

@ 760 mmHg
[2]

NFPA 704 Rating Health: 2, Fire: 1, Reactivity: 0 [1]

Disposal Method Licensed Disposal Company [1]

Step-by-Step Disposal Protocol
The proper disposal of 2-propylaniline is a critical process that must be handled with care to

ensure the safety of laboratory personnel and the environment. It is imperative to treat 2-
propylaniline as hazardous waste.[1] The recommended procedure involves engaging a

licensed disposal company for the management of surplus and non-recyclable solutions.[1]

Container Management:

Original Containers: Whenever possible, leave the chemical in its original container.[1][3] Do

not deface the manufacturer's label.[3]

Alternative Containers: If the original container is not usable, transfer the waste to a suitable,

closed, and clearly labeled container.[1]

No Mixing: Do not mix 2-propylaniline with other waste streams.[1]

Uncleaned Containers: Handle uncleaned or empty containers as you would the product

itself and dispose of them as unused product.[1]

Waste Collection and Storage:

Ensure waste containers are securely closed and stored in a designated, well-ventilated

area, away from incompatible materials.[4]

Properly label all waste containers with the full chemical name and any associated hazards.

[4]
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Disposal Execution:

All waste disposal activities must adhere to national and local regulations.[1]

Contact a licensed hazardous waste disposal company to arrange for the collection and

proper disposal of the 2-propylaniline waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
propylaniline.
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Caption: Workflow for 2-propylaniline disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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